Cas no 1807023-25-1 (Ethyl 2-bromo-6-cyano-4-formylbenzoate)

• Product Name: Ethyl 2-bromo-6-cyano-4-formylbenzoate
• CAS No: 1807023-25-1
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4707809
• Update Time: 2025-06-13

Ethyl 2-bromo-6-cyano-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-4-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)10-8(5-13)3-7(6-14)4-9(10)12/h3-4,6H,2H2,1H3
• InChI Key： PUBFQFGGEDGXOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(C#N)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-bromo-6-cyano-4-formylbenzoate

Ethyl 2-bromo-6-cyano-4-formylbenzoate (CAS No. 1807023-25-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-cyano-4-formylbenzoate (CAS No. 1807023-25-1) is a significant compound in the realm of organic synthesis, particularly in the pharmaceutical industry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromine and cyano functional groups, alongside the formyl moiety, makes it a highly versatile building block for medicinal chemists.

The ethyl 2-bromo-6-cyano-4-formylbenzoate structure is particularly intriguing due to its ability to undergo a variety of chemical transformations. These transformations include nucleophilic aromatic substitution, condensation reactions, and reduction processes, which are fundamental in the development of new drug candidates. The compound's reactivity is further enhanced by the electron-withdrawing nature of the cyano and formyl groups, which influence its electronic properties and make it an ideal candidate for further functionalization.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in drug discovery. Halogens, such as bromine, are known to enhance the binding affinity of molecules to their biological targets by increasing lipophilicity and influencing protein-ligand interactions. The 2-bromo substituent in Ethyl 2-bromo-6-cyano-4-formylbenzoate plays a pivotal role in these interactions, making it a valuable tool for medicinal chemists.

The cyano group is another critical feature of this compound. Cyano groups are known for their ability to participate in hydrogen bonding and to act as electron-withdrawing groups, which can modulate the reactivity of adjacent functional groups. This property makes Ethyl 2-bromo-6-cyano-4-formylbenzoate particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals.

The formyl group at the para position relative to the bromine and cyano substituents adds another layer of complexity to this compound's reactivity. The formyl group can undergo condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These reactions are fundamental in the synthesis of peptidomimetics and other bioactive molecules.

Recent studies have highlighted the importance of Ethyl 2-bromo-6-cyano-4-formylbenzoate in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors targeting various enzymes involved in inflammatory pathways. The ability to modify its structure through different chemical reactions has allowed scientists to fine-tune the pharmacological properties of these inhibitors, leading to more effective and selective drugs.

In addition to its role in enzyme inhibition, Ethyl 2-bromo-6-cyano-4-formylbenzoate has been explored in the synthesis of small molecule probes for studying protein-protein interactions. The compound's unique structural features make it an excellent candidate for generating probes that can selectively label target proteins, thereby facilitating their study using biochemical and biophysical techniques.

The pharmaceutical industry continues to leverage the versatility of Ethyl 2-bromo-6-cyano-4-formylbenzoate in drug discovery efforts. Its use as an intermediate has led to the development of several promising drug candidates that are currently undergoing preclinical evaluation. These candidates span a wide range of therapeutic areas, including oncology, immunology, and neurology, underscoring the compound's broad applicability.

The synthetic methodologies employed in the preparation of Ethyl 2-bromo-6-cyano-4-formylbenzoate have also seen significant advancements. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield, making it more accessible for industrial applications. These advancements have not only improved the efficiency of drug discovery processes but also opened up new possibilities for structural diversification.

In conclusion, Ethyl 2-bromo-6-cyano-4-formylbenzoate (CAS No. 1807023-25-1) is a multifaceted compound with a broad spectrum of applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new uses for this compound, its importance in drug discovery is likely to grow even further.